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Compound of Interest

Compound Name: Rubidium sulfate

Cat. No.: B1206643 Get Quote

Application Notes
Rubidium sulfate (Rb₂SO₄) is a high-purity, water-soluble salt with significant applications in

various fields of research and drug development. Its utility extends to biochemical and cellular

studies, where it can be used as a tracer for potassium due to the similar ionic radii of rubidium

and potassium ions, allowing it to mimic potassium's behavior in biological systems. In

pharmaceutical sciences, rubidium sulfate is explored for its potential in drug formulation and

as a component in specialized glass manufacturing for medical devices.

This document provides a detailed protocol for the preparation of aqueous rubidium sulfate
solutions, ensuring accuracy, reproducibility, and safety. The protocols are designed for

researchers, scientists, and professionals in drug development who require standardized

solutions for their experimental work.

Physicochemical Properties and Safety Data
A thorough understanding of the physicochemical properties of rubidium sulfate is crucial for

the accurate preparation of solutions. Key data is summarized in the table below.
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Property Value

Molecular Formula Rb₂SO₄

Molecular Weight 267.00 g/mol [1]

Appearance White crystalline powder[1]

Density 3.613 g/cm³[1]

Melting Point 1050 °C[1]

Solubility in Water
36.4 g/100 mL at 0 °C[2] 50.8 g/100 mL at 25

°C[2] 81.8 g/100 mL at 100 °C[2]

Safety Precautions:

Rubidium sulfate is generally considered to have low toxicity. However, as with all laboratory

chemicals, appropriate safety measures should be taken.

Handling: Avoid inhalation of dust and contact with skin and eyes.[3] Use in a well-ventilated

area.[4][5]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.[4][5]

Storage: Store in a cool, dry place in a tightly sealed container.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Workflow
The general workflow for preparing rubidium sulfate solutions involves a series of sequential

steps to ensure accuracy and safety.
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Preparation Phase

Dissolution Phase

Finalization Phase

Storage

1. Calculation of Required Mass

2. Weighing of Rubidium Sulfate

Accurate Mass

3. Initial Dissolution in Deionized Water

Transfer Solid

4. Complete Dissolution with Stirring

Gentle Agitation

5. Transfer to Volumetric Flask

Quantitative Transfer

6. Dilution to Final Volume

Add Deionized Water to Mark

7. Homogenization

Invert to Mix

8. Labeling and Storage

Properly Labeled Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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